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Compound of Interest

Compound Name: Ethyl 2-cyanopropanoate

Cat. No.: B031390 Get Quote

An In-depth Technical Guide to Ethyl 2-
Cyanopropanoate
This guide provides a comprehensive overview of ethyl 2-cyanopropanoate, including its

chemical structure, IUPAC nomenclature, physicochemical properties, and a detailed

experimental protocol for its synthesis. This document is intended for researchers, scientists,

and professionals in the field of drug development and organic chemistry.

Chemical Structure and IUPAC Name
Ethyl 2-cyanopropanoate is an organic compound classified as an alpha-substituted

cyanoacetate ester and an ethyl ester.[1][2] Its chemical structure consists of a propanoate

backbone with a cyano group attached to the second carbon atom and an ethyl ester functional

group.

The standard IUPAC name for this compound is ethyl 2-cyanopropanoate.[1][3] It is also

commonly referred to by synonyms such as ethyl 2-cyanopropionate and 2-cyanopropionic

acid ethyl ester.[1][2][4]

Physicochemical Properties
The key quantitative data for ethyl 2-cyanopropanoate are summarized in the table below,

providing a quick reference for its physical and chemical properties.
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Property Value Reference

Molecular Formula C₆H₉NO₂ [1][4]

Molecular Weight 127.14 g/mol [1][4]

CAS Number 1572-99-2 [1][4]

Appearance Colorless to light yellow liquid [2][5]

Boiling Point 96 °C [2]

Density 1.01 g/cm³ [2]

Refractive Index 1.4130-1.4150 [2]

InChI
InChI=1S/C6H9NO2/c1-3-9-

6(8)5(2)4-7/h5H,3H2,1-2H3
[1][4]

SMILES CCOC(=O)C(C)C#N [1]

Experimental Protocol: Synthesis of Ethyl 2-
Cyanopropanoate
The following is a detailed methodology for the synthesis of ethyl 2-cyanopropanoate from

ethyl cyanoacetate and iodomethane.[6]

Materials:

Ethyl cyanoacetate

Sodium hydride (60% in paraffin)

Iodomethane

Dry Tetrahydrofuran (THF)

Water

Diethyl ether
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Brine

Anhydrous Sodium Sulfate (Na₂SO₄)

Silica gel for column chromatography

Ethyl acetate (EtOAc)

Hexane

Procedure:

Suspend sodium hydride (58 mg, 1.46 mmol, 0.33 equiv, 60% in paraffin) in dry THF (1.46

mL) in a reaction flask under a nitrogen atmosphere and cool to 0 °C.[6]

Add a solution of ethyl cyanoacetate (500 mg, 4.42 mmol, 1.0 equiv) in THF (0.737 mL) to

the suspension using a syringe.[6]

Stir the mixture at 0 °C for 15 minutes.[6]

Add iodomethane (90.8 μL, 207 mg, 1.46 mmol, 0.33 equiv) to the reaction mixture and

continue stirring for 3 hours.[6]

Quench the reaction by adding water (10 mL).[6]

Add diethyl ether (10 mL) and separate the organic layer.[6]

Wash the organic layer with brine (3 x 25 mL).[6]

Dry the organic layer over anhydrous Na₂SO₄ and remove the solvent under reduced

pressure.[6]

Purify the resulting product using silica column chromatography with a solvent mixture of 5%

ethyl acetate in hexane to yield the desired ethyl 2-cyanopropanoate as a colorless liquid.

[6]

Chemical Structure Visualization
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The following diagram illustrates the chemical structure of ethyl 2-cyanopropanoate.
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Click to download full resolution via product page

Caption: Chemical structure of ethyl 2-cyanopropanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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